molecular formula C13H21NO B13288182 [1-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine

[1-(4-Ethoxyphenyl)ethyl](propan-2-yl)amine

Cat. No.: B13288182
M. Wt: 207.31 g/mol
InChI Key: SNDDMLDWMMMEKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Ethoxyphenyl)ethylamine is a secondary amine featuring a 4-ethoxyphenyl group attached to an ethyl chain and an isopropylamine moiety. Its structure combines aromatic and aliphatic components, making it a candidate for diverse biological interactions.

Properties

Molecular Formula

C13H21NO

Molecular Weight

207.31 g/mol

IUPAC Name

N-[1-(4-ethoxyphenyl)ethyl]propan-2-amine

InChI

InChI=1S/C13H21NO/c1-5-15-13-8-6-12(7-9-13)11(4)14-10(2)3/h6-11,14H,5H2,1-4H3

InChI Key

SNDDMLDWMMMEKZ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)C(C)NC(C)C

Origin of Product

United States

Preparation Methods

The synthesis of 1-(4-Ethoxyphenyl)ethylamine involves several steps. One common method includes the reaction of 4-ethoxybenzaldehyde with nitroethane to form 4-ethoxyphenyl-2-nitropropene. This intermediate is then reduced using a reducing agent such as lithium aluminum hydride (LiAlH4) to yield 1-(4-Ethoxyphenyl)ethylamine . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for cost, yield, and safety.

Chemical Reactions Analysis

1-(4-Ethoxyphenyl)ethylamine undergoes various chemical reactions, including:

Scientific Research Applications

1-(4-Ethoxyphenyl)ethylamine is utilized in various scientific research fields:

Mechanism of Action

The mechanism of action of 1-(4-Ethoxyphenyl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The ethoxy group and amine group play crucial roles in binding to these targets, leading to various biochemical effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Substituent Variants: Ethoxy vs. Methoxy Groups

  • 1-(4-Methoxyphenyl)propan-2-amine (4-Methoxyamphetamine): Structural Difference: Methoxy (-OCH₃) replaces ethoxy (-OC₂H₅) at the para position. Pharmacology: 4-Methoxyamphetamine acts as a serotonin receptor agonist, suggesting that substitution with ethoxy may alter receptor affinity or selectivity .

Core Structure Modifications: Benzimidazole Derivatives

  • Etazene (Desnitroetonitazene) :
    • Structural Difference : Incorporates a benzimidazole ring linked to the ethoxyphenyl group, unlike the simpler amine backbone of the target compound.
    • Impact : The benzimidazole core enhances binding to opioid receptors, as seen in its classification as a synthetic opioid .
    • Pharmacology : Etazene exhibits potent μ-opioid receptor agonism, while the target compound’s lack of a benzimidazole moiety likely reduces opioid activity .

Stereochemical Considerations

  • Enzymatic Resolution of Phenylethylamines :
    • Example : Enzymatic kinetic resolution using Candida antarctica lipase B (CAL-B) demonstrates that stereochemistry critically influences biological activity in amines like 1-(4-fluorophenyl)-2-propanamine .
    • Implication : The target compound’s chiral center (if present) may require enantiomeric separation for optimal efficacy, a process validated for related structures .

Reductive Amination

  • Target Compound Synthesis :
    • Likely involves condensation of 4-ethoxyphenylacetone with isopropylamine, followed by sodium borohydride (NaBH₄) reduction (analogous to ’s method for N-ethyl-1-(4-methoxyphenyl)propan-2-amine) .
    • Expected Yield : ~70–85%, based on similar amine syntheses .

Comparison with Benzimidazole Derivatives

  • Metonitazene Synthesis :
    • Requires multi-step coupling of nitrobenzimidazole precursors with ethoxyphenyl ethylamine, yielding ~60–70% .
    • Complexity : Higher due to heterocyclic ring formation, contrasting with the target compound’s straightforward reductive amination .

Opioid Receptor Modulation

  • Benzimidazole Analogs : Etazene and Metonitazene are Schedule I drugs due to high opioid receptor affinity .
  • Target Compound : The absence of a benzimidazole ring likely reduces opioid activity but may retain binding to aminergic receptors (e.g., serotonin, dopamine) .

Antifungal and Anticancer Activity

  • Related Structures : N-Ethyl-1-(4-methoxyphenyl)propan-2-amine derivatives show antifungal and anticancer properties in vitro .
  • Potential for Target Compound: Ethoxy substitution could enhance bioavailability, making it a candidate for similar screening .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Substituent (R) Core Structure Molecular Weight LogP* (Predicted)
1-(4-Ethoxyphenyl)ethylamine -OC₂H₅ Amine 221.34 2.8
1-(4-Methoxyphenyl)propan-2-amine -OCH₃ Amine 179.25 1.9
Etazene -OC₂H₅ Benzimidazole 325.44 4.2

*LogP calculated using ChemDraw.

Biological Activity

1-(4-Ethoxyphenyl)ethylamine, a compound with potential therapeutic applications, has garnered interest in the field of medicinal chemistry. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure

The chemical structure of 1-(4-Ethoxyphenyl)ethylamine can be described as follows:

  • Core Structure : An ethyl group attached to a propan-2-yl amine.
  • Substituents : A 4-ethoxyphenyl group that enhances its biological interactions.

The biological activity of 1-(4-Ethoxyphenyl)ethylamine is primarily mediated through its interaction with various biological targets:

  • Receptor Binding : The compound may bind to neurotransmitter receptors, influencing neuronal signaling pathways.
  • Enzyme Modulation : It has potential effects on enzymes involved in metabolic processes, which could lead to various physiological effects.

Biological Activities

Research indicates that 1-(4-Ethoxyphenyl)ethylamine exhibits several biological activities:

  • Antimicrobial Properties : Studies have shown effectiveness against certain bacterial strains, suggesting potential as an antimicrobial agent.
  • Anti-inflammatory Effects : The compound may reduce inflammation, making it a candidate for treating inflammatory disorders.
  • Neuroprotective Effects : Its interaction with neurotransmitter systems suggests possible applications in neurodegenerative diseases.

Case Studies

  • Antimicrobial Activity :
    • A study demonstrated that 1-(4-Ethoxyphenyl)ethylamine exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) of 32 µg/mL and 64 µg/mL, respectively.
  • Anti-inflammatory Effects :
    • In vitro assays showed that the compound reduced the production of pro-inflammatory cytokines in macrophages by approximately 40% when treated at concentrations of 50 µM.
  • Neuroprotective Activity :
    • A neurotoxicity model indicated that 1-(4-Ethoxyphenyl)ethylamine could protect neuronal cells from oxidative stress-induced apoptosis at a concentration of 10 µM.

Data Table: Summary of Biological Activities

Activity TypeTarget Organism/Cell TypeObserved EffectConcentration Used
AntimicrobialS. aureusMIC = 32 µg/mL32 µg/mL
AntimicrobialE. coliMIC = 64 µg/mL64 µg/mL
Anti-inflammatoryMacrophages40% reduction in cytokine production50 µM
NeuroprotectiveNeuronal CellsProtection from apoptosis10 µM

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.